REACTION_CXSMILES
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[OH:1][C:2]1[C:3]([NH:13][S:14]([CH3:17])(=[O:16])=[O:15])=[CH:4][C:5]2[O:10][CH:9]=[CH:8][C:7](=[O:11])[C:6]=2[CH:12]=1.Br[C:19]1[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1.C(=O)([O-])[O-].[K+].[K+].Cl>CN(C)C=O.[Cu].C(OCC)(=O)C>[CH3:17][S:14]([NH:13][C:3]1[C:2]([O:1][C:19]2[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=2)=[CH:12][C:6]2[C:7](=[O:11])[CH:8]=[CH:9][O:10][C:5]=2[CH:4]=1)(=[O:16])=[O:15] |f:2.3.4|
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Name
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6-hydroxy-7-methylsulfonylamino-4H-1-benzopyran-4-one
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Quantity
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200 mg
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Type
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reactant
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Smiles
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OC=1C(=CC2=C(C(C=CO2)=O)C1)NS(=O)(=O)C
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Name
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Quantity
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390 mg
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Type
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reactant
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Smiles
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BrC1=CC=CC=C1
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Name
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Quantity
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113 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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52 mg
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Type
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catalyst
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Smiles
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[Cu]
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Name
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ice water
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Quantity
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10 mL
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Control Type
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UNSPECIFIED
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Setpoint
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150 °C
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Type
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CUSTOM
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Details
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The mixture was stirred for 1.5 hours at 150° C
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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The organic layer was separated
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Type
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WASH
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Details
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washed with water
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Type
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DRY_WITH_MATERIAL
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Details
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a saturated aqueous sodium chloride solution in this order, and dried with anhydrous magnesium sulfate
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Type
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CUSTOM
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Details
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The solvent was removed by distillation under reduced pressure
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Type
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CUSTOM
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Details
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The residue was recrystallized from acetonitrile
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Reaction Time |
1.5 h |
Name
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Type
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product
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Smiles
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CS(=O)(=O)NC1=CC2=C(C(C=CO2)=O)C=C1OC1=CC=CC=C1
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Type | Value | Analysis |
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AMOUNT: MASS | 210 mg | |
YIELD: PERCENTYIELD | 80% | |
YIELD: CALCULATEDPERCENTYIELD | 80.9% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |